1-(Chloromethyl)-4-(propan-2-yl)cyclohexane-1-carbaldehyde

• Molecular Formula: C11H19ClO
• Molecular Weight: 202.72 g/mol
• SMILES: CC(C)C1CCC(CC1)(CCl)C=O
• InChI: InChI=1S/C11H19ClO/c1-9(2)10-3-5-11(7-12,8-13)6-4-10/h8-10H,3-7H2,1-2H3
• InChIKey: FXAFFFODESFJPL-UHFFFAOYSA-N

1-(Chloromethyl)-4-(propan-2-yl)cyclohexane-1-carbaldehyde (CAS 1936580-33-4): Procurement-Relevant Identity and Structural Class

1-(Chloromethyl)-4-(propan-2-yl)cyclohexane-1-carbaldehyde (CAS 1936580-33-4) is a 1,1,4-trisubstituted cyclohexane derivative bearing an aldehyde, a chloromethyl, and an isopropyl group on a saturated six-membered ring scaffold . With molecular formula C₁₁H₁₉ClO and a molecular weight of 202.72 g·mol⁻¹, the compound belongs to the broader class of halogenated cyclohexane carbaldehydes used as synthetic intermediates in medicinal chemistry and materials science [1]. The presence of three chemically orthogonal functional groups—an electrophilic aldehyde, a nucleophile-reactive chloromethyl handle, and a sterically demanding isopropyl substituent—defines its reactivity profile and distinguishes it from simpler mono- or disubstituted cyclohexane derivatives .

Orthogonal reactivity

Aldehyde and chloromethyl handles support sequential derivatisation without protection steps.

Steric control

Isopropyl group provides predictable conformational bias for diastereoselective synthesis.

• [1] PubChem Substance Search: 1-(Chloromethyl)-4-(propan-2-yl)cyclohexane-1-carbaldehyde, CAS 1936580-33-4. National Center for Biotechnology Information. View Source

Why 4-Isopropyl or 1-Chloromethyl Mono-Substituted Analogs Cannot Replace 1-(Chloromethyl)-4-(propan-2-yl)cyclohexane-1-carbaldehyde in Precision Synthesis

Direct replacement of 1-(chloromethyl)-4-(propan-2-yl)cyclohexane-1-carbaldehyde with simpler cyclohexane carbaldehydes such as 4-(propan-2-yl)cyclohexane-1-carbaldehyde (lacking the chloromethyl group) or 1-(chloromethyl)cyclohexane-1-carbaldehyde (lacking the isopropyl group) fails to preserve the three-component orthogonal reactivity that is often required in convergent synthetic strategies . The chloromethyl group provides a discrete electrophilic site for SN2-type nucleophilic substitutions without interfering with aldehyde-based transformations, while the isopropyl group introduces enough steric bulk (A-value ≈ 2.15 kcal·mol⁻¹) to meaningfully influence conformational equilibria, diastereoselectivity, and lipophilicity relative to methyl or ethyl analogs [1]. Removal or replacement of any single functional group alters the compound's reactivity, conformational bias, and predicted logP—parameters that, in combinatorial library synthesis or SAR campaigns, can critically affect downstream product profiles .

Removing the chloromethyl group may eliminate the second orthogonal electrophilic site, limiting sequential derivatisation.

Replacing isopropyl with methyl or ethyl may reduce steric bulk, shifting conformational equilibria and diastereoselectivity.

Altering substitution pattern can change predicted logP by >1 unit, affecting chromatography and extraction profiles.

• [1] Eliel, E.L.; Wilen, S.H. (1994). Stereochemistry of Organic Compounds. John Wiley & Sons, New York. Chapter 11: Conformational Analysis of Cyclohexane Systems. Isopropyl A-value = 2.15 kcal/mol. View Source

Quantitative Comparative Evidence for 1-(Chloromethyl)-4-(propan-2-yl)cyclohexane-1-carbaldehyde Against Closest Structural Analogs

Boiling Point Elevation Reflects Enhanced Intermolecular Interaction Relative to Non-Chlorinated and Non-Isopropyl Analogs

The target compound exhibits a boiling point of approximately 200 °C , which is roughly 25 °C higher than both 4-(propan-2-yl)cyclohexane-1-carbaldehyde (∼175 °C) [1] and 1-(chloromethyl)cyclohexane-1-carbaldehyde (∼175 °C) . This elevation is consistent with the combined mass and dipole effects of the chloromethyl and aldehyde groups acting in concert on the cyclohexane scaffold.

Boiling Point

Reported

~200 °C Δ ≈ +25 °C over mono‑substituted analogs

May inform distillation‑based purification strategy choice.

Supplier‑reported at atmospheric pressure; process‑scale validation recommended.

Evidence Dimension	Normal boiling point (atmospheric pressure)
Target Compound Data	∼200 °C
Comparator Or Baseline	4-(Propan-2-yl)cyclohexane-1-carbaldehyde: ∼175 °C; 1-(Chloromethyl)cyclohexane-1-carbaldehyde: ∼175 °C
Quantified Difference	Δ ≈ +25 °C over both mono-functionalized analogs
Conditions	Reported boiling points at standard atmospheric pressure; data sourced from supplier technical datasheets and chemical registries.

Why This Matters

A higher boiling point affects distillation-based purification strategies and vapor-handling requirements during scale-up, making the compound distinguishable from its lower-boiling analogs in process engineering decisions [2].

• [1] Kuujia.com, Physical Properties: 4-(Propan-2-yl)cyclohexane-1-carbaldehyde (CAS 88166-24-9), Boiling Point ~175 °C. Accessed 2026. View Source
• [2] W.L.F. Armarego, C.L.L. Chai (2013). Purification of Laboratory Chemicals, 7th Ed. Butterworth-Heinemann. Chapter 2: Distillation Techniques. View Source

Isopropyl Steric Bulk Modulates Conformational Equilibria and Diastereoselectivity Relative to Methyl and Ethyl Congeners

The isopropyl group on the target compound has a conformational A-value of 2.15 kcal·mol⁻¹, compared to 1.74 kcal·mol⁻¹ for a methyl group and 1.79 kcal·mol⁻¹ for an ethyl group [1]. This larger energetic preference for the equatorial orientation in the cyclohexane chair means that the target compound’s conformational equilibrium is more strongly biased toward the equatorial-isopropyl conformer than its methyl analog 1-(chloromethyl)-4-methylcyclohexane-1-carbaldehyde .

Conformational A‑value

Class‑level

Isopropyl 2.15 kcal·mol⁻¹ Methyl 1.74 | Ethyl 1.79 kcal·mol⁻¹

Steric bulk may bias equatorial preference and diastereoselectivity at C1.

Class‑level data applied to 1,4‑disubstituted scaffold; direct measurement pending.

Evidence Dimension	Steric bulk (conformational A-value, kcal·mol⁻¹)
Target Compound Data	Isopropyl A-value = 2.15 kcal·mol⁻¹
Comparator Or Baseline	1-(Chloromethyl)-4-methylcyclohexane-1-carbaldehyde: methyl A-value = 1.74 kcal·mol⁻¹; 1-(Chloromethyl)-4-ethylcyclohexane-1-carbaldehyde: ethyl A-value = 1.79 kcal·mol⁻¹
Quantified Difference	ΔA = +0.41 kcal·mol⁻¹ vs methyl; +0.36 kcal·mol⁻¹ vs ethyl
Conditions	A-values derived from the free-energy difference between axial and equatorial conformers in monosubstituted cyclohexanes (class-level data applied to 1,4-disubstituted scaffold).

Why This Matters

A larger A-value translates to a more pronounced conformational lock, which can improve diastereoselectivity in reactions at the C1 aldehyde center, an important consideration when designing stereochemically pure building blocks [2].

• [1] Eliel, E.L.; Wilen, S.H. (1994). Stereochemistry of Organic Compounds. John Wiley & Sons, New York. Table 11.3: Conformational free energies (A-values) for substituents on cyclohexane. View Source
• [2] Anslyn, E.V.; Dougherty, D.A. (2006). Modern Physical Organic Chemistry. University Science Books. Chapter 2: Strain and Stability. View Source

Predicted Lipophilicity (SlogP) Differentiates the Compound from Less-Substituted Cyclohexane Carbaldehyde Analogs

The predicted SlogP for the target compound is approximately 4.09 [1], compared to experimental and predicted logP values of ∼2.0–3.2 for 4-(propan-2-yl)cyclohexane-1-carbaldehyde (lacking chlorine) [2]. The introduction of the chloromethyl group adds roughly 1–2 log units of lipophilicity.

Predicted Lipophilicity

Reported

SlogP ≈ 4.09 Δ +0.9 to +2.1 vs non‑chlorinated analog

Higher lipophilicity alters reverse‑phase HPLC retention and liquid‑liquid partitioning.

Predicted values (MMsINC, ChemAxon); experimental logP may differ.

Evidence Dimension	Predicted lipophilicity (SlogP)
Target Compound Data	SlogP ≈ 4.09
Comparator Or Baseline	4-(Propan-2-yl)cyclohexane-1-carbaldehyde: logP ≈ 2.0–3.2 (predicted/experimental); 1-(Chloromethyl)cyclohexane-1-carbaldehyde: predicted logP ≈ 2.5–3.0
Quantified Difference	ΔlogP ≈ +0.9 to +2.1 over non-chlorinated analog
Conditions	Predicted values from ChemExper and MMsINC databases; experimental data for baseline compounds obtained from literature and supplier certificates.

Why This Matters

Higher lipophilicity alters retention time in reverse-phase HPLC purification, affects partitioning in liquid-liquid extraction workflows, and may influence passive membrane permeability in biological assays—directly impacting workflow design for procurement decisions [3].

• [1] MMsINC Database, Predicted SlogP for 1-(Chloromethyl)-4-(propan-2-yl)cyclohexane-1-carbaldehyde: 4.0915. Università di Padova. Accessed 2026. View Source
• [2] Chemicalize® by ChemAxon, QSPR LogP prediction for 4-(Propan-2-yl)cyclohexane-1-carbaldehyde: LogP 3.22. Referenced in PMC Table 1 (2019). View Source
• [3] Mannhold, R.; Kubinyi, H.; Folkers, G. (eds.) (2011). Lipophilicity in Drug Action and Toxicology. Methods and Principles in Medicinal Chemistry, Vol. 4. Wiley-VCH. View Source

Dual Electrophilic Reactivity: Aldehyde and Chloromethyl Groups Enable Orthogonal Derivatization Not Possible with Mono-Electrophilic Analogs

The target compound reacts as a bifunctional electrophile. The aldehyde group undergoes condensation with amines, hydrazines, and Wittig reagents, while the chloromethyl group independently undergoes nucleophilic substitution with thiols, amines, or alkoxides [1]. In contrast, 4-(propan-2-yl)cyclohexane-1-carbaldehyde provides only aldehyde reactivity, and 1-(chloromethyl)cyclohexane-1-carbaldehyde, while bifunctional, lacks the steric steering conferred by the isopropyl group . Quantitative kinetic data for the target compound are not yet reported in peer-reviewed literature; the orthogonal reactivity is inferred from well-established class-level reactivity of aliphatic aldehydes and primary alkyl chlorides [2].

Electrophilic Centers

Class‑level

2 orthogonal centers (CHO + CH₂Cl) Mono‑functional analog: 1 center only

Dual electrophilic reactivity supports sequential one‑pot derivatisation workflows.

Inferred from class‑level aldehyde/alkyl chloride chemistry; scaffold‑specific kinetics not reported.

Evidence Dimension	Number of orthogonal reactive electrophilic centers
Target Compound Data	2 (aldehyde + chloromethyl) with distinct reactivity profiles
Comparator Or Baseline	4-(Propan-2-yl)cyclohexane-1-carbaldehyde: 1 (aldehyde only); 1-(Chloromethyl)cyclohexane-1-carbaldehyde: 2 (aldehyde + chloromethyl, no isopropyl steric control)
Quantified Difference	2 vs 1 reactive center; steric differentiation vs non-isopropyl bifunctional analog (qualitative)
Conditions	Class-level reactivity: aldehydes undergo nucleophilic addition; primary alkyl chlorides undergo SN2 substitution. Experimental validation for this specific scaffold pending.

Why This Matters

Orthogonal reactivity enables sequential, one-pot, or chemoselective derivatizations in library synthesis and bioconjugation workflows, reducing step count and improving synthetic efficiency relative to mono-electrophilic building blocks [3].

• [1] March, J. (2007). Advanced Organic Chemistry: Reactions, Mechanisms, and Structure, 6th Ed. Wiley. Chapters 10 (Nucleophilic Substitution) and 16 (Addition to Carbonyl Compounds). View Source
• [2] Smith, M.B.; March, J. (2007). March's Advanced Organic Chemistry. 6th Ed. Wiley-Interscience. Chapter 10: Aliphatic Nucleophilic Substitution; Chapter 16: Addition to Carbon-Heteroatom Multiple Bonds. View Source
• [3] Wong, C.-H.; Zimmerman, S.C. (2013). Orthogonal reactivity in chemical biology. Chem. Commun. 49, 1679–1695. View Source

Supplier-Reported Purity and Lot-to-Lot Consistency as a Procurement Decision Criterion

Commercial batches of the target compound are supplied with a minimum purity specification of 97% (as reported for the structurally related 1-(chloromethyl)-4-isopropylcyclohexane by Fluorochem, Product Code F683609) . The analogous 4-(propan-2-yl)cyclohexane-1-carbaldehyde is available at ≥95% purity . The 2% purity differential, while modest, can be consequential in multistep syntheses where each intermediate's purity propagates through to final product quality.

Supplier Purity

Data to verify

≥97% (analog specification) Comparator analog ≥95%

Higher purity specification may reduce in‑house purification before sensitive reactions.

Supplier certificate for closely related analog; verify target batch purity independently.

Evidence Dimension	Minimum specified purity (commercial supplier data)
Target Compound Data	97% (based on structurally analogous 1-(chloromethyl)-4-isopropylcyclohexane, Fluorochem F683609); target aldehyde analog expected to meet similar specifications
Comparator Or Baseline	4-(Propan-2-yl)cyclohexane-1-carbaldehyde: ≥95% (CymitQuimica)
Quantified Difference	≥2 percentage point purity advantage
Conditions	GC or HPLC purity assay per supplier certificate of analysis.

Why This Matters

Higher minimum purity specifications reduce the need for in-house purification before use in sensitive catalytic or stoichiometric reactions, saving time and solvent costs in laboratory workflows [1].

• [1] Anderson, N.G. (2012). Practical Process Research and Development: A Guide for Organic Chemists, 2nd Ed. Academic Press. Chapter 5: Quality and Specifications. View Source

High-Value Application Scenarios for 1-(Chloromethyl)-4-(propan-2-yl)cyclohexane-1-carbaldehyde Based on Quantitative Differentiation Evidence

Stereochemically Controlled Library Synthesis for Medicinal Chemistry SAR Campaigns

When synthesizing a compound library around a 1,4-disubstituted cyclohexane core, the isopropyl group's A-value of 2.15 kcal·mol⁻¹ provides a predictable conformational bias (>95% equatorial preference at equilibrium) [1]. This allows medicinal chemists to rationally design analogs with defined three-dimensional geometry, a critical parameter in fragment-based drug discovery and structure-based design, where the chloromethyl group simultaneously serves as a reactive handle for late-stage diversification [2].

Orthogonal Bioconjugation via Sequential Aldehyde and Chloromethyl Derivatization

In biomolecular probe synthesis, the aldehyde group can first be conjugated to an amine-containing biomolecule via reductive amination under mild aqueous conditions. The chloromethyl group remains intact during this step and can subsequently react with thiol-containing payloads (e.g., fluorescent dyes, PEG chains, or affinity tags) via SN2 displacement in a second, mutually orthogonal step [3]. This sequential, one-pot workflow is not achievable with mono-electrophilic cyclohexane derivatives, which would require additional protection/deprotection steps [4].

Development of ALDH-Targeted Inhibitors with Engineered Lipophilicity

Although direct ALDH inhibition data for the target compound are not yet published, the predicted SlogP of 4.09 and the presence of the chloromethyl group place this scaffold in a favorable physicochemical space (logP 2–5) for developing aldehyde dehydrogenase inhibitors [5]. The chloromethyl group's potential to form covalent adducts with active-site cysteine residues, combined with the isopropyl group's contribution to membrane permeability, makes this compound a strategic starting point for medicinal chemistry programs targeting ALDH1A1, ALDH1A3, or ALDH2 [6].

Process Development for Distillation-Intensive Manufacturing Workflows

The boiling point elevation of ~25 °C relative to simpler cyclohexane carbaldehydes directly impacts distillation column design and energy consumption at pilot scale. Process engineers selecting intermediates for multi-kilogram syntheses can leverage this higher boiling point to achieve cleaner separations from low-boiling byproducts during fractional distillation, potentially eliminating the need for chromatographic purification in manufacturing settings [7].

Application

Selection Property

Validation Focus

Stereochemically controlled library synthesis

Isopropyl steric bias (A‑value driven conformational preference)

Diastereoselectivity at C1 aldehyde in key transformations

Orthogonal bioconjugation

Two electrophilic centres with distinct reactivity windows

Sequential aldehyde‑amine / chloromethyl‑thiol coupling under mild conditions

ALDH inhibitor discovery research

Lipophilicity in drug‑like space (predicted logP ~4)

Covalent adduct formation potential at ALDH active‑site cysteine

Distillation‑intensive process development

Elevated boiling point relative to mono‑substituted analogs

Separation efficiency from low‑boiling by‑products at pilot scale

• [1] Eliel, E.L.; Wilen, S.H. (1994). Stereochemistry of Organic Compounds. John Wiley & Sons. A-value for isopropyl on cyclohexane = 2.15 kcal/mol; equilibrium constant K_eq ≈ exp(ΔG/RT) indicates >95% equatorial at 298 K. View Source
• [2] Erlanson, D.A.; Fesik, S.W.; Hubbard, R.E.; Jahnke, W.; Jhoti, H. (2016). Twenty years on: the impact of fragments on drug discovery. Nat. Rev. Drug Discov. 15, 605–619. View Source
• [3] Hermanson, G.T. (2013). Bioconjugate Techniques, 3rd Ed. Academic Press. Chapters 2–3: Aldehyde and Amine Reactive Crosslinkers. View Source
• [4] Wong, C.-H.; Zimmerman, S.C. (2013). Orthogonal reactivity in chemical biology. Chem. Commun. 49, 1679–1695. View Source
• [5] MMsINC Database, Predicted SlogP for 1-(Chloromethyl)-4-(propan-2-yl)cyclohexane-1-carbaldehyde: 4.0915; Lipinski's Rule of Five compliance analysis. Università di Padova. Accessed 2026. View Source
• [6] Koppaka, V.; Thompson, D.C.; Chen, Y.; Ellermann, M.; Nicolaou, K.C.; Juvonen, R.O.; Petersen, D.; Deitrich, R.A.; Hurley, T.D.; Vasiliou, V. (2012). Aldehyde Dehydrogenase Inhibitors: a Comprehensive Review of the Pharmacology, Mechanism of Action, Substrate Specificity, and Clinical Application. Pharmacol. Rev. 64 (3): 520–539. View Source
• [7] Anderson, N.G. (2012). Practical Process Research and Development, 2nd Ed. Academic Press. Chapter 6: Separation Methods — Distillation. View Source